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Compound of Interest

Compound Name: DQP-1105

Cat. No.: B11929067 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
DQP-1105 is a noncompetitive antagonist of the N-methyl-D-aspartate (NMDA) receptor,

showing selectivity for subtypes containing the GluN2C and GluN2D subunits. Accurate and

consistent preparation of DQP-1105 stock solutions is critical for reproducible experimental

results in neuroscience research and drug discovery. Dimethyl sulfoxide (DMSO) is the

recommended solvent for DQP-1105 due to its excellent solubilizing capacity for this

compound. This document provides a detailed protocol for the preparation, storage, and

handling of DQP-1105 stock solutions in DMSO.

Physicochemical Properties and Solubility
A thorough understanding of the physicochemical properties of DQP-1105 is essential for

accurate stock solution preparation.
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Property Value Source(s)

Molecular Formula C₂₉H₂₄BrN₃O₄ [1][2][3]

Molecular Weight 558.42 g/mol [1][2][4][5][6]

Appearance Yellow-white solid [1]

Solubility in DMSO ≥ 10 mg/mL to 100 mM [1][4][5][6]

Purity ≥97% (HPLC) [1][2][5]

Recommended Protocol for Preparing DQP-1105
Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of DQP-1105 in DMSO. This

concentration is a common starting point for serial dilutions to achieve desired working

concentrations for various in vitro and in vivo assays.

Materials
DQP-1105 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile, low-retention tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Experimental Workflow
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Preparation Storage & Handling
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5. Store
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Caption: Workflow for DQP-1105 Stock Solution Preparation.

Step-by-Step Procedure
Preparation and Safety Precautions:

Work in a clean, designated area, such as a chemical fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and gloves. DMSO can

facilitate the absorption of other chemicals through the skin.

Ensure all glassware and equipment are clean, dry, and free of contaminants.

Calculating Required Amounts:

To prepare a 10 mM stock solution, use the following formula to calculate the required

volume of DMSO for a given mass of DQP-1105:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) × Concentration (mol/L))

Example Calculation for 1 mg of DQP-1105:

Mass = 0.001 g

Molecular Weight = 558.42 g/mol

Concentration = 0.010 mol/L

Volume (L) = 0.001 g / (558.42 g/mol × 0.010 mol/L) = 0.00017908 L
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Volume (µL) = 179.08 µL

Weighing DQP-1105:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of DQP-1105 powder directly into the tube. Record the

exact mass.

Dissolving DQP-1105 in DMSO:

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the DQP-1105 powder.

Close the tube tightly and vortex thoroughly for at least 30 seconds to facilitate dissolution.

If the compound does not fully dissolve, sonication in a water bath for 5-10 minutes is

recommended.[4] Gentle warming (up to 60°C) can also aid in dissolution, but care should

be taken to avoid degradation.[6]

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can lead to degradation of the compound, it

is highly recommended to aliquot the stock solution into smaller, single-use volumes in

sterile, amber or opaque tubes.

Clearly label each aliquot with the compound name (DQP-1105), concentration (10 mM in

DMSO), and the date of preparation.

For long-term storage (up to 6 months), store the aliquots at -80°C.[6] For short-term

storage (up to 1 month), -20°C is acceptable.[6]

Factors Affecting Stock Solution Stability
The stability of the DQP-1105 stock solution is crucial for obtaining reliable and reproducible

experimental data. Several factors can influence its stability.
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Factors Influencing Stability
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Caption: Factors Affecting DQP-1105 Stock Solution Stability.

Best Practices and Troubleshooting
Use Anhydrous DMSO: DMSO is hygroscopic and will readily absorb moisture from the air.

The presence of water can decrease the solubility of hydrophobic compounds and may

promote degradation. Use a fresh, unopened bottle of anhydrous, high-purity DMSO or

handle it in a manner that minimizes exposure to atmospheric moisture.

Avoid Repeated Freeze-Thaw Cycles: As previously mentioned, aliquoting the stock solution

is critical to prevent degradation that can occur with multiple freeze-thaw cycles.

Protect from Light: Store stock solutions in amber or opaque vials to protect DQP-1105 from

potential light-induced degradation.

Working Dilutions: When preparing working dilutions in aqueous buffers or cell culture media,

it is important to add the DMSO stock solution to the aqueous solution while vortexing to

ensure rapid mixing and prevent precipitation. The final concentration of DMSO in the assay

should be kept low (typically <0.5%) to avoid solvent-induced artifacts.

Solubility Issues: If precipitation is observed upon dilution, consider preparing a more dilute

stock solution or using a step-wise dilution method.
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By following these guidelines, researchers can ensure the preparation of high-quality, stable

DQP-1105 stock solutions, leading to more reliable and reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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